synthesis of [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol
synthesis of [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol
An In-depth Technical Guide to the Synthesis of [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol
Abstract
This technical guide provides a comprehensive overview of a reliable and efficient synthetic route to [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol. This compound serves as a valuable building block in medicinal chemistry and materials science, primarily due to the versatile chemical properties of the 1,2,4-triazole moiety, which is a key pharmacophore in numerous antifungal and anticancer agents.[1][2] This document details a three-step synthesis commencing from commercially available 4-(hydroxymethyl)phenyl acetate. Each stage of the synthesis, including the protection of the benzylic alcohol, subsequent bromination, N-alkylation with 1,2,4-triazole, and final deprotection, is described with meticulous step-by-step protocols. The causality behind experimental choices, characterization data, and safety considerations are thoroughly discussed to ensure reproducibility and understanding for researchers, scientists, and drug development professionals.
Introduction and Synthetic Strategy
The target molecule, [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol, incorporates a benzylic alcohol and a 1,2,4-triazole ring linked by a methylene bridge. The 1,2,4-triazole nucleus is of significant pharmacological interest, known for its diverse biological activities.[1] The synthetic challenge lies in selectively constructing the C-N bond between the benzylic carbon and the triazole ring without undesirable side reactions involving the benzylic alcohol.
To address this, a protection-functionalization-deprotection strategy is employed. The benzylic alcohol is first protected as an acetate ester. This allows for a clean conversion of the benzylic methyl group to a bromomethyl group, a reactive electrophile suitable for alkylating the triazole ring. The synthesis is logically designed in three key stages:
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Synthesis of 4-(bromomethyl)phenyl acetate (Intermediate I): An efficient bromination of the acetate-protected starting material.
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Synthesis of 1-(4-(acetoxymethyl)benzyl)-1H-1,2,4-triazole (Intermediate II): A nucleophilic substitution reaction to form the crucial C-N bond.
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Synthesis of [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol: A final hydrolysis step to deprotect the acetate and yield the target alcohol.
Retrosynthetic Analysis
The synthetic plan is derived from a retrosynthetic analysis that disconnects the target molecule at its key bonds, revealing a practical path from simple precursors.
Caption: Retrosynthetic pathway for the target molecule.
Experimental Protocols and Mechanistic Insights
This section provides detailed, self-validating protocols for each synthetic step. The rationale behind the choice of reagents and conditions is explained to provide a deeper understanding of the process.
Overall Synthetic Workflow
The complete transformation from the starting material to the final product follows a linear, three-step sequence.
Caption: Step-by-step synthetic workflow diagram.
Step 1: Synthesis of 4-(bromomethyl)phenyl acetate (Intermediate I)
Principle: This step employs an Appel reaction to convert the primary alcohol of 4-(hydroxymethyl)phenyl acetate into a benzylic bromide.[3] The acetate group serves as a robust protecting group for the eventual target alcohol, preventing its reaction under these conditions. Triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄) are the key reagents that generate the brominating species in situ. The high reactivity of the resulting bromomethyl group makes it an excellent electrophile for the subsequent N-alkylation step.[3]
Protocol:
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Reagents & Materials:
Reagent/Material Molar Mass ( g/mol ) Quantity Moles 4-(hydroxymethyl)phenyl acetate 166.17 10.0 g 60.2 mmol Carbon Tetrabromide (CBr₄) 331.63 21.9 g 66.2 mmol Triphenylphosphine (PPh₃) 262.29 17.3 g 65.9 mmol Dichloromethane (DCM) - 250 mL - | n-Hexane | - | ~200 mL | - |
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Procedure:
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To a 500 mL round-bottom flask equipped with a magnetic stirrer and under an inert nitrogen atmosphere, add 4-(hydroxymethyl)phenyl acetate (10.0 g, 60.2 mmol) and carbon tetrabromide (21.9 g, 66.2 mmol).
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Dissolve the solids in 250 mL of anhydrous dichloromethane (DCM).
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Cool the solution to 0 °C using an ice bath.
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Slowly add triphenylphosphine (17.3 g, 65.9 mmol) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.
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After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 3-4 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase).
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Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.
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Add ~200 mL of n-hexane to the resulting residue to precipitate the triphenylphosphine oxide byproduct.
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Stir the slurry for 30 minutes, then filter through a pad of silica gel, washing with additional n-hexane.
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Concentrate the filtrate under reduced pressure to yield 4-(bromomethyl)phenyl acetate as a solid.[4]
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Self-Validation/Characterization:
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Appearance: White to off-white solid.
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¹H NMR (CDCl₃, 400 MHz): δ 7.40 (d, 2H), 7.05 (d, 2H), 4.50 (s, 2H, -CH₂Br), 2.30 (s, 3H, -COCH₃).
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Purity: Typically >95% purity is achieved and can be used directly in the next step.
Step 2: Synthesis of 1-(4-(acetoxymethyl)benzyl)-1H-1,2,4-triazole (Intermediate II)
Principle: This step is a classic Sₙ2 reaction where the nucleophilic 1,2,4-triazolide anion attacks the electrophilic benzylic carbon of Intermediate I. To generate the triazolide anion, 1,2,4-triazole is deprotonated with a strong base like sodium hydride (NaH) or by using its commercially available sodium salt.[5] Dimethylformamide (DMF) is an ideal polar aprotic solvent for this reaction, as it effectively solvates the sodium cation without interfering with the nucleophile.
Protocol:
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Reagents & Materials:
Reagent/Material Molar Mass ( g/mol ) Quantity Moles 1H-1,2,4-Triazole 69.07 4.6 g 66.6 mmol Sodium Hydride (60% in oil) 40.00 2.6 g 65.0 mmol 4-(bromomethyl)phenyl acetate 229.07 13.8 g 60.2 mmol Dimethylformamide (DMF) - 150 mL - Ethyl Acetate - ~300 mL - | Brine Solution | - | ~150 mL | - |
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Procedure:
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To a 500 mL three-neck flask under a nitrogen atmosphere, suspend sodium hydride (2.6 g, 65.0 mmol) in 50 mL of anhydrous DMF.
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In a separate beaker, dissolve 1H-1,2,4-triazole (4.6 g, 66.6 mmol) in 50 mL of anhydrous DMF.
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Cool the NaH suspension to 0 °C and add the triazole solution dropwise via an addition funnel. (Caution: Hydrogen gas evolution).
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Stir the resulting mixture at room temperature for 1 hour until gas evolution ceases, indicating the formation of the sodium triazolide salt.
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Dissolve 4-(bromomethyl)phenyl acetate (13.8 g, 60.2 mmol) in 50 mL of anhydrous DMF and add it dropwise to the sodium triazolide suspension at room temperature.
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Heat the reaction mixture to 50-60 °C and stir for 4-6 hours, monitoring by TLC until Intermediate I is consumed.
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Cool the reaction to room temperature and carefully quench by slowly adding 100 mL of water.
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Extract the aqueous mixture with ethyl acetate (3 x 100 mL).
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Combine the organic layers and wash with water (2 x 75 mL) and then brine (1 x 75 mL).
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Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.
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Purify the residue by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) to yield pure 1-(4-(acetoxymethyl)benzyl)-1H-1,2,4-triazole.
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Self-Validation/Characterization:
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Appearance: White crystalline solid.
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¹H NMR (CDCl₃, 400 MHz): δ 8.10 (s, 1H, triazole-H), 7.95 (s, 1H, triazole-H), 7.40 (d, 2H), 7.10 (d, 2H), 5.40 (s, 2H, -CH₂-triazole), 2.10 (s, 3H, -COCH₃).
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MS (ESI+): m/z calculated for C₁₂H₁₃N₃O₂ [M+H]⁺: 232.11; found: 232.1.
Step 3: Synthesis of [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol
Principle: The final step involves the hydrolysis of the acetate protecting group to reveal the target benzylic alcohol. A base-catalyzed hydrolysis using sodium hydroxide in a methanol/water solvent system is effective and straightforward.[6] The methoxide ion (formed in situ) or hydroxide ion acts as the nucleophile, attacking the ester carbonyl to cleave the acyl-oxygen bond.
Protocol:
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Reagents & Materials:
Reagent/Material Molar Mass ( g/mol ) Quantity Moles Intermediate II 231.25 11.6 g 50.2 mmol Sodium Hydroxide (NaOH) 40.00 3.0 g 75.0 mmol Methanol - 100 mL - Water - 50 mL - | 1M Hydrochloric Acid (HCl) | - | As needed | - |
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Procedure:
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Dissolve 1-(4-(acetoxymethyl)benzyl)-1H-1,2,4-triazole (11.6 g, 50.2 mmol) in 100 mL of methanol in a 250 mL round-bottom flask.
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In a separate beaker, dissolve sodium hydroxide (3.0 g, 75.0 mmol) in 50 mL of water.
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Add the NaOH solution to the methanolic solution of the ester.
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Stir the mixture at room temperature for 2-3 hours. Monitor the reaction by TLC for the disappearance of the starting material.
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Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the methanol.
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Neutralize the remaining aqueous solution to pH ~7 by the careful, dropwise addition of 1M HCl while cooling in an ice bath.
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The product will precipitate out of the solution as a white solid.
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Stir the slurry in the ice bath for 30 minutes, then collect the solid by vacuum filtration.
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Wash the filter cake with cold water (2 x 30 mL).
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Dry the solid under vacuum at 40-50 °C to yield the final product, [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol.
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Self-Validation/Characterization:
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Appearance: White to off-white powder.
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¹H NMR (DMSO-d₆, 400 MHz): δ 8.45 (s, 1H, triazole-H), 7.80 (s, 1H, triazole-H), 7.30 (d, 2H), 7.20 (d, 2H), 5.45 (s, 2H, -CH₂-triazole), 5.15 (t, 1H, -OH), 4.50 (d, 2H, -CH₂OH).
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¹³C NMR (DMSO-d₆, 100 MHz): δ 151.8, 145.0, 140.5, 135.0, 128.0, 127.5, 62.8, 51.5.
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MS (ESI+): m/z calculated for C₁₀H₁₁N₃O [M+H]⁺: 190.10; found: 190.1.
Safety and Handling
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Carbon Tetrabromide (CBr₄): Toxic and harmful to the environment. Handle in a well-ventilated fume hood.
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Triphenylphosphine (PPh₃): Irritant. Avoid inhalation of dust.
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Sodium Hydride (NaH): Highly flammable and reacts violently with water to produce hydrogen gas. Handle under an inert atmosphere and use appropriate quenching procedures.
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DMF: A potential reproductive toxin. Avoid skin contact and inhalation.
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General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.
Conclusion
This guide has outlined a robust and well-documented three-step synthesis for [4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanol. By employing a strategic use of a protecting group, the synthesis proceeds through stable, isolable intermediates, culminating in a high-purity final product. The detailed protocols and mechanistic explanations provided herein are intended to equip researchers with the necessary knowledge to confidently replicate and, if necessary, adapt this synthesis for their specific applications in drug discovery and materials science.
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